Cas no 102586-14-1 (1-Pentyn-3-ol,3-methyl-, 3-benzoate)

• Product Name: 1-Pentyn-3-ol,3-methyl-, 3-benzoate
• CAS No: 102586-14-1
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 204291
• PubChem ID: 13627055
• Update Time: 2025-04-19

1-Pentyn-3-ol,3-methyl-, 3-benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Pentyn-3-ol,3-methyl-, 3-benzoate
• 3-methylpent-1-yn-3-yl benzoate
• 1-Pentyn-3-ol, 3-methyl-, benzoate
• 3-methylpent-1-yn-3-ol benzoate
• 3-Methyl-pentin-1-benzoat-(3)
• 3-Methyl-pentin-1-benzoat-(3) [German]
• AGN-PC-00NGE2
• Benzoesaeure-(1-aethyl-1-methyl-prop-2-inylester)
• benzoic acid-(1-ethyl-1-methyl-prop-2-ynyl ester)
• Benzoic acid, 3-methyl-1-pentyn-3-yl ester
• BRN 3259124
• LS-102330
• 102586-14-1
• 4-09-00-00298 (Beilstein Handbook Reference)
• DTXSID30907891

• Inchi： 1S/C13H14O2/c1-4-13(3,5-2)15-12(14)11-9-7-6-8-10-11/h1,6-10H,5H2,2-3H3
• InChI Key： JGMFOFJUAZYMJP-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C#C)(C)CC

Computed Properties

• Exact Mass: 202.09938g/mol
• Monoisotopic Mass: 202.09938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 202.25g/mol
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.64530